Cas no 14876-47-2 (Iron(III) tetramethylheptanedionate)

• Product Name: Iron(III) tetramethylheptanedionate
• CAS No: 14876-47-2
• MF: C₃₃H₅₇FeO₆
• MW: 605.647092580795
• MDL: MFCD00067465
• CID: 87429
• Update Time: 2025-10-29

Iron(III) tetramethylheptanedionate Chemical and Physical Properties

Names and Identifiers

• Iron(III) tetramethylheptanedionate
• Tris(2,2,6,6-tetramethyl-3,5-heptanedionato)iron (III)
• Fe(tmhd)3
• Iron(III) 2,2,6,6-Tetramethyl-3,5-Heptanedionate
• Iron(III) tris(2,2,6,6-tetramethyl-3,5-heptanedionate)
• Tris(2,2,6,6-tetramethyl-3,5-heptanedionato)iron(III),Fe(TMHD)3
• IRON (III) (2,2,6,6-TETRAMETHYL-3,5-HEPTANEDIONATE)
• IRON III TETRAMETHYLHEPTANEDIONATE
• IRON TMHD
• IRON TRIS(2,2,6,6-TETRAMETHYL-3,5-HEPTANEDIONATE)
• Nsc148943
• Tris(2,2,6,6tetramethyl-3,5-heptanedionato)iron(Ⅲ)
• TRIS(2,2,6,6-TETRAMETHYL-3,5-HEPTANEDIONATO)IRON(III)
• Iron(III) 2,2,6,6-Tetramethyl-3,5-Heptanedionate 99.9%
• -3,5-heptanedionato)iron(III)
• Tris(2,2,6,6-tetramethyl-3,5-heptanedionato)iron(III),99%(99.9%-Fe)[Fe(TMHD)3]

• MDL： MFCD00067465
• Inchi： 1S/3C11H20O2.Fe/c3*1-10(2,3)8(12)7-9(13)11(4,5)6;/h3*7,12H,1-6H3;/q;;;+3/p-3/b2*8-7+;8-7-;
• InChI Key： NXBJVTQWYMSPSJ-GECNZSFWSA-K
• SMILES： C(C)(C)(C)/C(/O[Fe](O/C(=C\C(=O)C(C)(C)C)/C(C)(C)C)O/C(=C/C(=O)C(C)(C)C)/C(C)(C)C)=C\C(=O)C(C)(C)C

Computed Properties

• Exact Mass: 606.3788
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 40
• Rotatable Bond Count: 9
• Complexity: 189
• Covalently-Bonded Unit Count: 4
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 4
• Topological Polar Surface Area: 102

Experimental Properties

• Color/Form: Not determined
• Melting Point: 163-164 ºC
• Boiling Point: 300°C
• Flash Point: 300°C
• PSA: 102.42
• LogP: 7.81820
• Sensitiveness: Hygroscopic
• Solubility: Not determined

Iron(III) tetramethylheptanedionate Security Information

• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： 26-36
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• TSCA：No
• Storage Condition：under inert gas (nitrogen or Argon) at 2-8°C

Additional information on Iron(III) tetramethylheptanedionate

Iron(III) Tetramethylheptanedionate: A Comprehensive Overview in Modern Chemical Biology

The compound with the CAS number 14876-47-2, known as Iron(III) tetramethylheptanedionate, represents a significant advancement in the field of coordination chemistry and its applications. This iron chelate, characterized by its unique tetramethylheptanedionate ligand, has garnered considerable attention due to its versatile properties and potential in various biochemical and pharmaceutical contexts.

In the realm of chemical biology, the role of transition metal complexes has been increasingly recognized for their ability to modulate biological processes. Iron(III) tetramethylheptanedionate, with its stable iron(III) center and well-defined ligand framework, offers a promising platform for such applications. The ligand, derived from tetramethylheptanedione, provides a robust environment that enhances the stability of the complex while allowing for selective interactions with biological targets.

Recent studies have highlighted the utility of this compound in catalytic processes, particularly in organic synthesis. The chelating environment of Iron(III) tetramethylheptanedionate facilitates efficient electron transfer and coordination interactions, making it an excellent catalyst for various transformations. For instance, it has been employed in the oxidation of alcohols and the polymerization of olefins, demonstrating high selectivity and yield under mild conditions.

Beyond catalysis, Iron(III) tetramethylheptanedionate has shown potential in therapeutic applications. Its ability to interact with biological molecules has led to investigations into its role as a prodrug or a therapeutic agent. The compound’s stability under physiological conditions makes it a suitable candidate for drug delivery systems. Additionally, its interaction with metalloproteins has been explored as a means to modulate enzyme activity and potentially treat metal-related disorders.

The synthesis of Iron(III) tetramethylheptanedionate involves a series of well-established chemical reactions, but recent advancements have refined these processes to improve yield and purity. The use of controlled reaction conditions and advanced purification techniques ensures that the final product meets stringent quality standards. This is particularly crucial in pharmaceutical applications where purity is paramount.

The structural properties of Iron(III) tetramethylheptanedionate have been extensively studied using spectroscopic methods such as nuclear magnetic resonance (NMR), X-ray diffraction (XRD), and electron paramagnetic resonance (EPR). These studies have provided valuable insights into the coordination geometry and electronic structure of the complex. Understanding these properties is essential for optimizing its applications in both catalysis and therapeutics.

In conclusion, Iron(III) tetramethylheptanedionate stands as a testament to the growing importance of transition metal complexes in modern chemical biology. Its unique properties make it a versatile tool in both research and industrial applications. As research continues to uncover new possibilities, this compound is poised to play an even greater role in advancing our understanding of biological processes and developing innovative therapeutic strategies.